Cas no 5772-98-5 (ethyl 1-(4-tert-butylphenyl)benzo[f]quinoline-3-carboxylate)

ethyl 1-(4-tert-butylphenyl)benzo[f]quinoline-3-carboxylate structure
5772-98-5 structure
Product Name:ethyl 1-(4-tert-butylphenyl)benzo[f]quinoline-3-carboxylate
CAS No:5772-98-5
MF:C26H25NO2
MW:383.48220705986
CID:1606340
PubChem ID:5207248
Update Time:2025-04-21

ethyl 1-(4-tert-butylphenyl)benzo[f]quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 1-(4-tert-butylphenyl)benzo[f]quinoline-3-carboxylate
    • benzo[f]quinoline-3-carboxylic acid, 1-[4-(1,1-dimethylethyl)phenyl]-, ethyl ester
    • AKOS001725748
    • DTXSID60409954
    • STK767047
    • 5772-98-5
    • Oprea1_434484
    • ethyl 1-[4-(tert-butyl)phenyl]benzo[f]quinoline-3-carboxylate
    • Inchi: 1S/C26H25NO2/c1-5-29-25(28)23-16-21(18-10-13-19(14-11-18)26(2,3)4)24-20-9-7-6-8-17(20)12-15-22(24)27-23/h6-16H,5H2,1-4H3
    • InChI Key: GMLVFBSIXGNMKP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC(=C2C(C=CC3C=CC=CC2=3)=N1)C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 383.18865
  • Monoisotopic Mass: 383.188529
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2
  • XLogP3: 7.3

Experimental Properties

  • Density: 1.137
  • Boiling Point: 546.2°C at 760 mmHg
  • Flash Point: 284.1°C
  • Refractive Index: 1.626
  • PSA: 39.19
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